4-ethoxy-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide

• IUPAC Name: 4-ethoxy-N-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)benzamide
• InChI: InChI=1S/C21H26N2O4S/c1-3-14-28(25,26)23-13-5-6-16-7-10-18(15-20(16)23)22-21(24)17-8-11-19(12-9-17)27-4-2/h7-12,15H,3-6,13-14H2,1-2H3,(H,22,24)
• InChI Key: ILHHNWIGJHFUSO-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)N1CCCC2=C1C=C(C=C2)NC(=O)C3=CC=C(C=C3)OCC
• Molecular Formula: C21H26N2O4S
• Molecular Weight: 402.5 g/mol
• CAS No.: 946351-27-5

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex, given the presence of multiple functional groups and a cyclic structure. The tetrahydroquinoline ring would provide a degree of rigidity to the molecule, while the ethoxy, propane-1-sulfonyl, and benzamide groups would contribute to its overall polarity.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of its various functional groups. For instance, the benzamide moiety could potentially undergo hydrolysis, while the tetrahydroquinoline ring might be susceptible to electrophilic aromatic substitution.

Future Directions

Given the potential biological activity of benzamide derivatives, this compound could be of interest for further study. Future research could involve investigating its synthesis, characterizing its physical and chemical properties, and evaluating its biological activity.

Mechanism of Action

Target of Action

• In electrophilic aromatic substitution reactions, benzene derivatives often undergo substitution at the benzylic position (carbon adjacent to the aromatic ring). This can involve the formation of a carbocation intermediate, which may interact with various cellular components .

Mode of Action

• The aromaticity of the ring is temporarily disrupted, but it is restored by loss of a proton from the sp3-hybridized carbon, regenerating the aromatic system .

Biochemical Analysis

Biochemical Properties

Similar compounds have been shown to interact with various enzymes and proteins . The nature of these interactions is largely dependent on the specific structure of the compound and the biomolecules it interacts with .

Cellular Effects

Similar compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is likely that the compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Dosage Effects in Animal Models

The effects of 4-ethoxy-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide at different dosages in animal models have not been studied